Cas no 1270403-43-4 (2-(3-Methoxy-4-methylphenyl)azetidine)
2-(3-Methoxy-4-methylphenyl)azetidine Chemical and Physical Properties
Names and Identifiers
-
- AKOS006343676
- 2-(3-methoxy-4-methylphenyl)azetidine
- EN300-1830389
- 1270403-43-4
- 2-(3-Methoxy-4-methylphenyl)azetidine
-
- Inchi: 1S/C11H15NO/c1-8-3-4-9(7-11(8)13-2)10-5-6-12-10/h3-4,7,10,12H,5-6H2,1-2H3
- InChI Key: NEBXKYRKCLLNST-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C)C=CC(=C1)C1CCN1
Computed Properties
- Exact Mass: 177.115364102g/mol
- Monoisotopic Mass: 177.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 21.3Ų
2-(3-Methoxy-4-methylphenyl)azetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1830389-0.05g |
2-(3-methoxy-4-methylphenyl)azetidine |
1270403-43-4 | 0.05g |
$948.0 | 2023-09-19 | ||
| Enamine | EN300-1830389-0.1g |
2-(3-methoxy-4-methylphenyl)azetidine |
1270403-43-4 | 0.1g |
$993.0 | 2023-09-19 | ||
| Enamine | EN300-1830389-0.25g |
2-(3-methoxy-4-methylphenyl)azetidine |
1270403-43-4 | 0.25g |
$1038.0 | 2023-09-19 | ||
| Enamine | EN300-1830389-0.5g |
2-(3-methoxy-4-methylphenyl)azetidine |
1270403-43-4 | 0.5g |
$1084.0 | 2023-09-19 | ||
| Enamine | EN300-1830389-1.0g |
2-(3-methoxy-4-methylphenyl)azetidine |
1270403-43-4 | 1g |
$1286.0 | 2023-06-02 | ||
| Enamine | EN300-1830389-2.5g |
2-(3-methoxy-4-methylphenyl)azetidine |
1270403-43-4 | 2.5g |
$2211.0 | 2023-09-19 | ||
| Enamine | EN300-1830389-5.0g |
2-(3-methoxy-4-methylphenyl)azetidine |
1270403-43-4 | 5g |
$3728.0 | 2023-06-02 | ||
| Enamine | EN300-1830389-10.0g |
2-(3-methoxy-4-methylphenyl)azetidine |
1270403-43-4 | 10g |
$5528.0 | 2023-06-02 | ||
| Enamine | EN300-1830389-1g |
2-(3-methoxy-4-methylphenyl)azetidine |
1270403-43-4 | 1g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1830389-5g |
2-(3-methoxy-4-methylphenyl)azetidine |
1270403-43-4 | 5g |
$3273.0 | 2023-09-19 |
2-(3-Methoxy-4-methylphenyl)azetidine Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 2-(3-Methoxy-4-methylphenyl)azetidine
2-(3-Methoxy-4-methylphenyl)azetidine: A Comprehensive Overview
2-(3-Methoxy-4-methylphenyl)azetidine is a compound with the CAS number 1270403-43-4, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a member of the azetidine family, a class of four-membered cyclic amines that are known for their unique chemical properties and potential applications in drug discovery. The structure of 2-(3-Methoxy-4-methylphenyl)azetidine consists of an azetidine ring fused with a substituted phenyl group, specifically a 3-methoxy-4-methylphenyl group, which imparts distinct electronic and steric properties to the molecule.
Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry, particularly due to their ability to modulate various biological targets. For instance, 2-(3-Methoxy-4-methylphenyl)azetidine has been investigated for its potential as a lead compound in the development of new therapeutic agents. Researchers have explored its interactions with G-protein coupled receptors (GPCRs), which are critical targets for numerous drugs. The methoxy and methyl substituents on the phenyl ring are believed to play a significant role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).
The synthesis of 2-(3-Methoxy-4-methylphenyl)azetidine involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by methylation to introduce the methyl group at the para position and subsequent conversion into an appropriate electrophile for cyclization. The azetidine ring is formed through a nucleophilic attack by an amine on an alpha,beta-unsaturated carbonyl compound, leading to the formation of the four-membered ring structure. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.
In terms of pharmacological activity, 2-(3-Methoxy-4-methylphenyl)azetidine has shown promising results in preclinical studies. For example, it has demonstrated moderate affinity for certain serotonin receptor subtypes, suggesting potential applications in treating neuropsychiatric disorders such as depression and anxiety. Additionally, its ability to penetrate cellular membranes makes it a candidate for targeting intracellular proteins involved in cancer progression.
One area where 2-(3-Methoxy-4-methylphenyl)azetidine has shown particular promise is in the development of anticancer agents. Researchers have reported that this compound exhibits selective cytotoxicity against various cancer cell lines, potentially through mechanisms involving apoptosis induction or inhibition of key enzymes associated with tumor growth. Ongoing studies are focusing on optimizing its bioavailability and minimizing off-target effects to enhance its therapeutic potential.
The application of computational chemistry tools has significantly accelerated the understanding of 2-(3-Methoxy-4-methylphenyl)azetidine's molecular interactions. Molecular docking studies have revealed that the methoxy group enhances hydrogen bonding capabilities, while the methyl group contributes to hydrophobic interactions with biological targets. These insights are being utilized to design analogs with improved potency and selectivity.
In conclusion, 2-(3-Methoxy-4-methylphenyl)azetidine represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique chemical structure, coupled with recent advancements in synthesis and pharmacological evaluation, positions it as a promising lead compound for future drug development efforts.
1270403-43-4 (2-(3-Methoxy-4-methylphenyl)azetidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)